Cas no 993-10-2 (Methyltrichlorogermane)

• Product Name: Methyltrichlorogermane
• CAS No: 993-10-2
• MF: CH₃Cl₃Ge
• MW: 194.033517122269
• MDL: MFCD00013585
• CID: 83273
• PubChem ID: 70436
• Update Time: 2025-06-13

Methyltrichlorogermane Chemical and Physical Properties

Names and Identifiers

• Methyltrichlorogermane
• Methylgermanium trichloride
• trichloro(methyl)germane
• Germane,trichloromethyl
• GERMANIUM METHYL TRICHLORIDE
• Methylgermaniumtrichlorid
• Methyl-trichlor-german
• Trichlor-methyl-german
• Trichloromethylgermane
• AKOS015840103
• MFCD00013585
• Q19756545
• FEFXFMQVSDTSPA-UHFFFAOYSA-
• DTXSID90244032
• EINECS 213-604-6
• Germane, trichloromethyl-
• METHYLGERMANIUMTRICHLORIDE
• SCHEMBL302280
• FT-0730282
• 993-10-2
• InChI=1/CH3Cl3Ge/c1-5(2,3)4/h1H3
• FEFXFMQVSDTSPA-UHFFFAOYSA-N

• MDL： MFCD00013585
• Inchi： 1S/CH3Cl3Ge/c1-5(2,3)4/h1H3
• InChI Key： FEFXFMQVSDTSPA-UHFFFAOYSA-N
• SMILES： [Ge](C)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 193.85100
• Monoisotopic Mass: 193.851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1,706 g/cm3
• Boiling Point: 110-111°C
• Flash Point: 10°C
• Refractive Index: 1.4685
• PSA: 0.00000
• LogP: 2.27150
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Methyltrichlorogermane Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39; S45
• Safety Term：8
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• HazardClass：8
• PackingGroup：II
• TSCA：No

Additional information on Methyltrichlorogermane

Comprehensive Overview of Methyltrichlorogermane (CAS No. 993-10-2): Properties, Applications, and Industry Insights

Methyltrichlorogermane (CAS No. 993-10-2), a key organogermanium compound, has garnered significant attention in advanced material science and semiconductor industries. This colorless to pale yellow liquid, with the molecular formula CH3GeCl3, exhibits unique reactivity due to the combination of a methyl group and three chlorine atoms bonded to a germanium center. Its versatility stems from the ability to serve as a precursor for germanium-based thin films, which are critical in optoelectronic devices and nanotechnology applications.

Recent studies highlight the growing demand for high-purity Methyltrichlorogermane in the production of germanium-containing polymers and nanostructured materials. Researchers are particularly interested in its role in chemical vapor deposition (CVD) processes, where it enables the creation of uniform germanium coatings with exceptional thermal stability. The compound's volatility and controlled decomposition properties make it ideal for precision applications in microelectronics fabrication.

From an environmental perspective, the synthesis and handling of Methyltrichlorogermane require strict adherence to modern green chemistry principles. Innovations in closed-loop recycling systems for germanium compounds have become a hot topic, addressing both cost efficiency and sustainability concerns. Industry leaders frequently search for safer alternatives to traditional germanium precursors, placing 993-10-2 at the center of material innovation discussions.

The compound's structure-activity relationship has been extensively studied for catalytic applications. When modified with specific ligands, CH3GeCl3 derivatives demonstrate remarkable potential in asymmetric synthesis and polymerization catalysts. These developments align with current market trends favoring specialty chemicals with tailored functionalities for high-performance materials.

Analytical characterization of Methyltrichlorogermane typically involves NMR spectroscopy and mass spectrometry techniques. Recent advancements in in-situ monitoring during CVD processes have improved the understanding of its decomposition pathways, a subject of numerous academic publications. The compound's stability under inert atmospheres and moisture sensitivity remain key considerations for storage and transportation protocols.

Emerging applications in photovoltaic cells and flexible electronics have further elevated the importance of 993-10-2. Its ability to form germanium-silicon hybrids with tunable band gaps responds to the solar energy sector's demand for next-generation absorber materials. Manufacturers increasingly inquire about scalable synthesis methods for Methyltrichlorogermane to support these growing markets.

Quality control standards for Methyltrichlorogermane continue to evolve, with emphasis on ultra-high purity grades (≥99.999%) for semiconductor applications. The industry has seen rising searches for analytical certification methods and impurity profiling techniques specific to germanium compounds. These developments reflect the compound's critical role in quantum dot synthesis and advanced optical materials.

From a commercial standpoint, the global market for organogermanium compounds shows steady growth, driven by electronics miniaturization trends. Methyltrichlorogermane suppliers frequently address inquiries about custom synthesis services and application-specific formulations, particularly for research institutions developing novel semiconductor architectures.

The scientific community continues to explore 993-10-2's potential in bioinorganic chemistry, though this remains a niche application. Current research focuses on its coordination chemistry with biologically relevant ligands, opening possibilities for diagnostic agent development. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional industrial uses.

As material science advances, Methyltrichlorogermane maintains its position as a valuable building block for molecular engineering. Its balanced reactivity profile enables both nucleophilic substitutions and electrophilic reactions, making it indispensable for synthesizing complex germanium architectures. Future developments will likely focus on atom-efficient processes and energy-saving production methods for this strategically important compound.